Cas no 88109-67-5 (2H-Pyran, 2-(9-heptadecynyloxy)tetrahydro-)

• Product name: 2H-Pyran, 2-(9-heptadecynyloxy)tetrahydro-
• CAS No: 88109-67-5
• MF: C₂₂H₄₀O₂
• MW: 336.551807403564
• CID: 644714
• PubChem ID: 71410786

2H-Pyran, 2-(9-heptadecynyloxy)tetrahydro- Chemical and Physical Properties

Names and Identifiers

• 2H-Pyran, 2-(9-heptadecynyloxy)tetrahydro-
• 2-heptadec-9-ynoxyoxane
• DTXSID60830446
• 88109-67-5
• 2-[(Heptadec-9-yn-1-yl)oxy]oxane

• Inchi： InChI=1S/C22H40O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-17-20-23-22-19-16-18-21-24-22/h22H,2-7,10-21H2,1H3
• InChI Key： PHXWTZXVRVVUMD-UHFFFAOYSA-N
• SMILES： CCCCCCCC#CCCCCCCCCOC1CCCCO1

Computed Properties

• Exact Mass: 336.302830514g/mol
• Monoisotopic Mass: 336.302830514g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 24
• Rotatable Bond Count: 14
• Complexity: 325
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 18.5Ų
• XLogP3: 8